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Compound of Interest
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Cat. No.: B8421164

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of NP-1815-PX and alternative P2X4 receptor antagonists, with a

focus on their validation in P2X4 knockout models. The data presented underscores the

specificity and efficacy of these compounds in targeting the P2X4 receptor, a key player in

neuropathic pain and inflammation.

The P2X4 receptor, an ATP-gated ion channel, has emerged as a significant therapeutic target

for chronic pain and inflammatory diseases. NP-1815-PX is a potent and selective antagonist

of the P2X4 receptor.[1] Its validation, particularly in knockout models, is crucial for confirming

its on-target effects and advancing its potential clinical applications. Studies have shown that

while wild-type mice exhibit pain behavior after nerve injury, P2X4 knockout mice do not,

highlighting the receptor's critical role in pain signaling.[2][3] This provides a powerful baseline

for assessing the specificity of P2X4 antagonists.

Performance Comparison of P2X4 Receptor
Antagonists
The following table summarizes the in vitro potency of NP-1815-PX and its alternatives across

different species. The use of P2X4 knockout models in validating the on-target effects of these
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antagonists is a critical consideration for interpreting their therapeutic potential. For instance,

the analgesic effects of some P2X4 antagonists are absent in P2X4 knockout mice, confirming

their mechanism of action.
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Compound Target
Human IC₅₀
(µM)

Mouse IC₅₀
(µM)

Rat IC₅₀
(µM)

Validation
in P2X4 KO
Models

NP-1815-PX P2X4 0.26[1][4]

Inhibitory

effect

observed

Inhibitory

effect

observed

Indirectly

validated;

P2X4 KO

mice show no

pain

phenotype,

supporting

on-target

action of

antagonists.

NC-2600 P2X4
Data not

available

Effective in

murine

models

Data not

available

Suppressed

intracranial

aneurysm

formation in

wild-type

mice, an

effect absent

in P2X4

knockout

mice.

5-BDBD P2X4 0.5 - 1.2 Ineffective 0.75 Protected

wild-type

mice against

ischemic

acute kidney

injury, an

effect also

seen in P2X4

KO mice. The

antagonist's

effect on

synaptic

strengthening
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was absent in

P2X4

knockout

mice.

PSB-12062 P2X4 1.38 1.76 0.928

The effects of

a P2X4

agonist were

reversed by

PSB-12062 in

wild-type but

absent in

P2X4

knockout

mice.

BX430 P2X4 0.54 Ineffective Ineffective

N/A (due to

species-

specificity)

Signaling Pathways and Experimental Workflows
To understand the mechanism of action of NP-1815-PX and other P2X4 antagonists, it is

essential to visualize the P2X4 receptor signaling pathway and the experimental workflows

used for their validation.
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P2X4 receptor signaling pathway in pain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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